Ethyl 2-((4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)amino)-2-oxoacetate

• IUPAC Name: ethyl 2-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)anilino]-2-oxoacetate
• InChI: InChI=1S/C13H15ClN2O5S/c1-2-21-13(18)12(17)15-9-4-5-10(14)11(8-9)16-6-3-7-22(16,19)20/h4-5,8H,2-3,6-7H2,1H3,(H,15,17)
• InChI Key: ZPQFSMGXDGYKRF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=CC(=C(C=C1)Cl)N2CCCS2(=O)=O
• Molecular Formula: C13H15ClN2O5S
• Molecular Weight: 346.79 g/mol

Description

Ethyl 2-((4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)amino)-2-oxoacetate, also known as COTI-2, is a small molecule drug that has been developed as a potential cancer treatment. It was first synthesized in 2008 by a team of researchers led by Dr. Wayne Danter at the University of Guelph in Canada. Since then, it has been the subject of numerous scientific studies, which have investigated its mechanism of action, biochemical and physiological effects, and potential applications in cancer therapy.

Scientific Research Applications

Neuroprotective Properties

• Researchers have explored the synthesis of various urea and thiourea derivatives related to thiazolo[4,5-d]pyrimidine. A study revealed that some derivatives exhibited significant antiparkinsonian activity and neuroprotective properties in haloperidol-induced catalepsy in mice. These findings hint at the potential application of related compounds in treating neurodegenerative diseases like Parkinson's (Azam, Alkskas, & Ahmed, 2009).

Bioavailability and Absorption Studies

• The bioavailability of related compounds, such as ethyl 2-chloro-3-[4-(2-methyl-2-phenylpropyloxy)phenyl]propionate (AL-294), has been studied extensively in rats. These studies reveal the significant role of physiological factors, such as the emulsion formulation's physicochemical properties, on the absorption of such compounds, highlighting the importance of understanding these factors for effective drug delivery (Toguchi, Ogawa, & Shimamoto, 1990).

Anti-inflammatory and Anti-malarial Activities

• Some synthesized derivatives have been tested for their anti-inflammatory and anti-malarial activities. Notably, compounds synthesized from 1-phenyl-2-propanones showed promising results against Plasmodium berghei in mice and had good pharmacokinetic properties, suggesting their potential as anti-malarial agents (Werbel et al., 1986).

Metabolic and Anti-diabetic Effects

• Studies have also been conducted on the metabolic effects of certain phenylalkyloxiranecarboxylic acid derivatives, with some showing remarkable blood glucose-lowering activities in rats. This suggests that ethyl 2-((4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)amino)-2-oxoacetate and its related compounds could have potential applications in managing diabetes (Eistetter & Wolf, 1982).